4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H17Cl2N3O
• Molecular Weight: 326.2 g/mol
• IUPAC Name: 4-chloro-N-(3-chloro-2-methylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H17Cl2N3O/c1-4-6-12-13(17)14(20(3)19-12)15(21)18-11-8-5-7-10(16)9(11)2/h5,7-8H,4,6H2,1-3H3,(H,18,21)
• InChI Key: NCDBYHJTNLDNNI-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=C(C(=CC=C2)Cl)C)C

Description

4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as CPPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPPC is a pyrazole-based compound that has been synthesized using a specific method.

Mechanism of Action

4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide exerts its effects through the inhibition of specific enzymes and receptors. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and pain. 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide also inhibits the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain perception.
Biochemical and Physiological Effects:
4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, protect against neurodegeneration, and inhibit the growth of cancer cells. 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been found to have antioxidant and antibacterial properties.

Advantages and Limitations for Lab Experiments

4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using various assays. However, 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide also has some limitations. Its solubility in water is low, which can make it challenging to use in some experiments. Additionally, its effects can be dose-dependent, which can make it difficult to determine the optimal concentration for experiments.

Future Directions

There are several future directions for research on 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One potential direction is to further investigate its neuroprotective effects and its potential use in treating neurodegenerative diseases. Another direction is to explore its potential as a chemotherapeutic agent and to develop new drugs based on 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. Additionally, further research is needed to determine the optimal concentration and dosing for 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in various experiments.

Synthesis Methods

4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is synthesized using a specific method that involves the reaction of 3-chloro-2-methylbenzoic acid with propylamine, followed by the reaction of the resulting compound with 4-chloro-1-methylpyrazole-5-carboxylic acid. The final product is obtained by the reaction of the intermediate compound with thionyl chloride.

Scientific Research Applications

4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been found to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases. In cancer research, 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to inhibit the growth of cancer cells and can potentially be used as a chemotherapeutic agent. In drug discovery, 4-chloro-N-(3-chloro-2-methylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been used as a lead compound for the development of new drugs.